Cas no 891128-25-9 (5-chloro-2-nitro-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 5-chloro-2-nitro-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 891128-25-9
• MF: C₂₁H₂₁ClN₄O₇
• MW: 476.867044210434
• CID: 6412966
• PubChem ID: 16821676
• Update Time: 2025-05-25

5-chloro-2-nitro-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-nitro-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• Benzamide, 5-chloro-2-nitro-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]-
• 5-chloro-2-nitro-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• F2517-0166
• AKOS024656122
• 5-chloro-2-nitro-N-(5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide
• 891128-25-9

• Inchi： 1S/C21H21ClN4O7/c1-4-30-16-9-12(10-17(31-5-2)18(16)32-6-3)20-24-25-21(33-20)23-19(27)14-11-13(22)7-8-15(14)26(28)29/h7-11H,4-6H2,1-3H3,(H,23,25,27)
• InChI Key： WJTXDRVOSROIQN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(NC1=NN=C(C2C=C(C(=C(C=2)OCC)OCC)OCC)O1)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 476.1098767g/mol
• Monoisotopic Mass: 476.1098767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 142Ų

Experimental Properties

• Density: 1.369±0.06 g/cm3(Predicted)
• pka: 8.92±0.70(Predicted)

Additional information on 5-chloro-2-nitro-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide

5-Chloro-2-Nitro-N-5-(3,4,5-Triethoxyphenyl)-1,3,4-Oxadiazol-2-Ylbenzamide (CAS No: 891128-25-9)

5-Chloro-2-nitro-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide is a highly specialized organic compound with the CAS registry number 891128-25-9. This compound belongs to the class of benzamides, which are widely studied in various fields of chemistry and pharmacology due to their versatile applications. The molecule is characterized by its complex structure, which includes a chlorine atom, a nitro group, and a triethoxyphenyl group attached to an oxadiazole ring. These functional groups contribute to its unique chemical properties and potential biological activities.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step reactions involving advanced coupling techniques and selective oxidation processes. The synthesis of 5-chloro-2-nitro-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide has been optimized to achieve high yields and purity levels, making it accessible for further research and development in various industries.

The structural features of this compound make it an interesting candidate for exploring its potential applications in the field of agricultural chemistry. Specifically, studies have shown that compounds with similar structures exhibit antifungal activity, which could be harnessed to develop new pesticides or fungicides. The presence of the nitro group and the triethoxyphenyl substituent plays a crucial role in modulating the compound's interaction with biological systems.

In addition to its agricultural applications, this compound has also been investigated for its potential in the pharmaceutical industry. Research indicates that certain derivatives of this compound may exhibit anticancer properties, particularly through their ability to inhibit specific enzymes or pathways involved in cancer cell proliferation. The oxadiazole ring, a key structural component of this molecule, is known for its ability to act as a scaffold for various bioactive compounds.

The synthesis and characterization of 5-chloro-2-nitro-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide have been documented in several peer-reviewed journals. These studies highlight the importance of understanding the relationship between molecular structure and biological activity. By leveraging computational chemistry tools such as molecular docking and quantum mechanics simulations, researchers can predict the binding affinity of this compound to target proteins or enzymes.

Furthermore, the environmental impact of this compound has been a subject of recent studies. Researchers are exploring its biodegradability and potential toxicity levels under different environmental conditions. Understanding these aspects is crucial for ensuring that any commercial application of this compound does not pose risks to ecosystems or human health.

In conclusion, 5-chloro-2-nitro-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No: 891128-25) represents a promising molecule with diverse applications across multiple industries. Its unique structure and functional groups make it an ideal candidate for further research into its chemical properties and biological activities. As advancements in synthetic methods continue to evolve, the development of more efficient synthesis pathways will undoubtedly enhance its accessibility for large-scale applications.